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Compound of Interest

Compound Name: Nystatin

Cat. No.: B1249465 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the stability and use of Nystatin in cell culture media.

Frequently Asked Questions (FAQs)
1. What is the recommended concentration of Nystatin for cell culture?

The minimum inhibitory concentration (MIC) for most sensitive fungi is reported to be between

1.56 to 6.25 µg/ml. A commonly recommended concentration for the prevention of fungal

contamination in cell culture is 50 mg/L.

2. How should Nystatin stock solutions be prepared and stored?

Nystatin is sparingly soluble in water and is often prepared as a suspension.[1] For cell culture

use, it is frequently dissolved in dimethyl sulfoxide (DMSO) at a concentration of 5 mg/ml,

resulting in a clear, yellow solution.[2] Aqueous suspensions can be prepared at 50 mg/ml in

water; these should be aliquoted and can be stored at -20°C for up to 3 to 4 months.[1] It is

important to protect stock solutions from light.[1][3]

3. How long is Nystatin stable in cell culture media?

Nystatin is stable in cell culture media at 37°C for up to three days.[1][2] However, aqueous

solutions and suspensions tend to lose activity shortly after preparation.[2][4] Factors such as
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heat, light, and oxygen can accelerate its decomposition.[2][4]

4. What factors can affect the stability of Nystatin in solution?

Several factors can impact Nystatin's stability:

pH: Nystatin is unstable at acidic (pH 2) and highly alkaline (pH 9) conditions but is stable in

moderately alkaline media.[2][4] Optimal stability for Nystatin is observed in phosphate-

citrate buffers at a pH of 5.7.[4]

Temperature: Heat accelerates the degradation of Nystatin.[2][4] Stock solutions should be

stored frozen, and media containing Nystatin should be kept at appropriate temperatures.

Light: Nystatin is sensitive to light and should be stored in light-protected containers.[1][3][4]

Oxygen: Exposure to oxygen can also lead to the decomposition of Nystatin.[2][4]

5. Is Nystatin toxic to mammalian cells?

Nystatin can exhibit toxicity to mammalian cells, although it is generally considered less toxic

than other antifungal agents like Amphotericin B. Some studies have shown that at

concentrations of 250 mg/l, Nystatin can lead to a significant decrease in the viability of Madin-

Darby canine kidney (MDCK) cells.[5] Novel formulations and derivatives of Nystatin are being

developed to reduce host cell toxicity while maintaining antifungal efficacy.[6][7][8]
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Problem Possible Cause Suggested Solution

Persistent Fungal

Contamination

1. Sub-optimal concentration

of Nystatin.

Increase the Nystatin

concentration within the

recommended range (up to 50

mg/L).

2. Degradation of Nystatin in

media.

Prepare fresh media with

Nystatin every 3 days. Ensure

proper storage of Nystatin

stock solutions (frozen,

protected from light).[1][2]

3. Resistant fungal strain.

Consider using a different

antifungal agent, such as

Amphotericin B.[9]

Precipitate Formation in Media 1. Poor solubility of Nystatin.

Nystatin is poorly soluble in

aqueous solutions.[1] Ensure

the stock solution (e.g., in

DMSO) is fully dissolved

before adding to the media.

Mix the media well after adding

Nystatin.

2. Interaction with media

components.

While not commonly reported,

interactions with specific media

components could occur. Try a

different brand or formulation

of media.

Unexpected Cell Toxicity or

Altered Cell Morphology

1. High concentration of

Nystatin.

Reduce the concentration of

Nystatin to the lowest effective

level. The MIC for many fungi

is as low as 1.56 µg/ml.
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2. Solvent toxicity.

If using a DMSO stock, ensure

the final concentration of

DMSO in the culture medium is

non-toxic to your specific cell

line (typically <0.5%).

3. Nystatin's particulate

structure affecting cells.

For sensitive applications like

cell fusion, the particulate

nature of Nystatin suspensions

might be a factor.[10] Consider

using a water-soluble

formulation if available.

Data Summary
Table 1: Stability of Nystatin in Different Conditions
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Condition Stability Reference

In Cell Culture Media at 37°C Stable for up to 3 days [1][2]

Aqueous Suspension at

100°C, pH 7
Stable for 10 minutes [2]

Aqueous Suspension

(Reconstituted Mycostatine

100,000 U/ml) at 5°C

Stable for 9 days [11]

Aqueous Suspension

(Reconstituted Mycostatine

100,000 U/ml) at 22°C

Stable for 4 days [11]

Aqueous Suspension (14,400

U/ml) in alkaline environment

at 5°C

Maintained ≥90% initial

concentration for 7 days
[11]

Aqueous Suspension (14,400

U/ml) in alkaline environment

at 22°C

Maintained ≥90% initial

concentration for 4 days
[11]

pH 2 and pH 9 Labile [2]

Moderately Alkaline Media Stable [2]

Table 2: Storage Recommendations for Nystatin Solutions
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Solution Type
Storage

Temperature
Duration Reference

Aqueous Suspension

(50 mg/ml)
-20°C Up to 3-4 months [1]

Sterile Suspension in

DPBS
Frozen 24 months [2]

Solution in DMSO Refrigerator Use within 24 hours [12]

Nystatin-containing

pipette solution for

patch-clamp

Room Temperature Use within 2-4 hours [13]

Experimental Protocols
Protocol 1: Preparation of Nystatin Stock Solution (DMSO)

Weigh out the desired amount of Nystatin powder in a sterile, light-protected container.

Add sterile, cell culture grade DMSO to achieve a final concentration of 5 mg/ml.[2]

Vortex until the Nystatin is completely dissolved, resulting in a clear, bright yellow solution.

[2]

If not for immediate use, aliquot into sterile, light-protected microcentrifuge tubes and store

appropriately. For short-term storage, refrigeration may be possible, but for longer-term,

freezing is recommended.

Protocol 2: Assessment of Nystatin Stability in Cell Culture Media (Example using HPLC)

This is a generalized protocol based on principles of stability testing.

Preparation of Nystatin-containing Media:

Prepare a fresh stock solution of Nystatin (e.g., in DMSO).
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Aseptically add the Nystatin stock solution to your cell culture medium (e.g., DMEM,

RPMI-1640) to the desired final concentration.

Prepare several sterile, sealed tubes of this medium.

Incubation:

Place the tubes in a cell culture incubator at 37°C and 5% CO2.

Protect the tubes from light.

At specified time points (e.g., 0, 24, 48, 72, 96 hours), remove one tube for analysis.

Sample Analysis (HPLC):

A High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,

C18) is used.[14]

The mobile phase composition will need to be optimized but may consist of a mixture of

buffers (e.g., ammonium acetate) and organic solvents (e.g., acetonitrile, methanol).[12]

[14]

Inject a defined volume of the Nystatin-containing medium onto the HPLC column.

Detect Nystatin using a UV detector at a wavelength around 305 nm.

The concentration of Nystatin at each time point is determined by comparing the peak

area to a standard curve of known Nystatin concentrations.

The degradation of Nystatin over time can then be calculated.
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Click to download full resolution via product page

Caption: Mechanism of Nystatin's antifungal activity.
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Caption: Workflow for preparing and using Nystatin in cell culture.
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Caption: Troubleshooting persistent fungal contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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